Cas no 34098-18-5 (3-Chloro-4,5-dihydroxybenzaldehyde)

3-Chloro-4,5-dihydroxybenzaldehyde is a substituted benzaldehyde derivative featuring chloro and dihydroxy functional groups at the 3, 4, and 5 positions of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive aldehyde group and hydroxyl substituents enable selective modifications, making it valuable for constructing complex molecular frameworks. The presence of electron-withdrawing and donating groups also influences its reactivity in electrophilic and nucleophilic reactions. With high purity and consistent quality, it is suitable for research and industrial applications requiring precise functionalization. Proper handling is advised due to its potential sensitivity to oxidation and moisture.

3-Chloro-4,5-dihydroxybenzaldehyde structure

34098-18-5 structure

Product Name:3-Chloro-4,5-dihydroxybenzaldehyde

CAS No:34098-18-5

MF:C₇H₅ClO₃

MW:172.565801382065

CID:54188

PubChem ID:2468182

Update Time:2025-06-08

3-Chloro-4,5-dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4,5-dihydroxybenzaldehyde
- 3,4-dihydroxy-5-chlorobenzaldehyde
- 3-Chlor-4.5-dihydroxybenzaldehyd
- 3-chloro-4,5-dihydroxy-benzaldehyde
- 5-Chlor-3,4-dioxybenzaldehyd
- 5-chloro-3,4-dihydroxybenzaldehyde
- 5-chloroprotocatechualdehyde
- 3-chloro-4,5-dihydroxybenzaldehyde, AldrichCPR
- CS-0308445
- EN300-12031
- SCHEMBL565112
- 3-chloro-4,5-dihydroxy benzaldehyde
- 3,4-dihydroxy-5-chlorobenzaidehyde
- MFCD06380366
- Z57989492
- Benzaldehyde, 3-chloro-4,5-dihydroxy-
- CHEMBL2205140
- RNNPYEYJHJEDLU-UHFFFAOYSA-N
- C93174
- 34098-18-5
- FT-0651869
- AKOS008968698
- A822074
- DTXSID80955640
- Benzaldehyde,3-chloro-4,5-dihydroxy-
- Inchi： 1S/C7H5ClO3/c8-5-1-4(3-9)2-6(10)7(5)11/h1-3,10-11H
- InChI Key： RNNPYEYJHJEDLU-UHFFFAOYSA-N
- SMILES： ClC1=CC(C=O)=CC(=C1O)O

Computed Properties

Exact Mass: 171.99300
Monoisotopic Mass: 171.993
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.57
Boiling Point: 290.7°Cat760mmHg
Flash Point: 129.6°C
Refractive Index: 1.682
PSA: 57.53000
LogP: 1.56370

3-Chloro-4,5-dihydroxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C277255-50mg	3-Chloro-4,5-dihydroxybenzaldehyde	34098-18-5		50mg	$ 205.00	2022-04-01
TRC	C277255-100mg	3-Chloro-4,5-dihydroxybenzaldehyde	34098-18-5		100mg	$ 335.00	2022-04-01
TRC	C277255-250mg	3-Chloro-4,5-dihydroxybenzaldehyde	34098-18-5		250mg	$ 670.00	2022-04-01
Enamine	EN300-12031-0.05g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	0.05g	$97.0	2023-05-06
Enamine	EN300-12031-0.1g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	0.1g	$144.0	2023-05-06
Enamine	EN300-12031-0.25g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	0.25g	$206.0	2023-05-06
Enamine	EN300-12031-0.5g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	0.5g	$391.0	2023-05-06
Enamine	EN300-12031-1.0g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	1g	$513.0	2023-05-06
Enamine	EN300-12031-2.5g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	2.5g	$1008.0	2023-05-06
Enamine	EN300-12031-5.0g	3-chloro-4,5-dihydroxybenzaldehyde	34098-18-5	96%	5g	$1488.0	2023-05-06